2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one

• IUPAC Name: 2-methyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C6H6N4O/c1-4-8-5-2-3-7-10(5)6(11)9-4/h2-3H,1H3,(H,8,9,11)
• InChI Key: HXEKFHWAIWTJQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=O)N1
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol

Description

The compound “2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one” is a heterocyclic compound. It has a CAS Number of 54346-18-8 and a molecular weight of 182.21. The linear formula for this compound is C6H6N4OS.

Synthesis Analysis

The synthesis of azolo[1,2,4]triazines, which includes the “2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one”, involves two approaches: construction of the 1,2,4-triazine ring on the basis of azoles, or annulation of the azole fragment to the 1,2,4-triazine ring. Most of the methods involve azo coupling of diazoazoles with CH-active two-carbon synthons according to the [4+2] principle.

Physical And Chemical Properties Analysis

The compound “2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one” has a molecular weight of 182.21.

Scientific Research Applications

Anticancer Activity

2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one and its derivatives have shown promising results in cancer research. One study synthesized and evaluated a series of these compounds for their anticancer activity against various cancer cell lines. The results indicated that the introduction of phenyl substituents could increase their interaction with protein molecules, potentially enhancing anticancer activity (Velihina et al., 2021).

Phosphodiesterase Inhibitors

In another application, derivatives of pyrazolo[1,5-a]-1,3,5-triazines, closely related to 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one, were identified as potent inhibitors of phosphodiesterase type 4. This discovery offers a new structural class of phosphodiesterase inhibitors, which are important in various therapeutic applications (Raboisson et al., 2003).

Tubulin Polymerization Inhibition

Pyrazolo[1,5-a]-1,3,5-triazine derivatives, including those similar to 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one, were also found to inhibit tubulin polymerization and demonstrate antiproliferative activity in colorectal cancer cell lines. This suggests potential applications in the development of anticancer drugs (Popowycz et al., 2009).

Molecular Synthesis and Structure

The molecular structure and synthesis of similar pyrazolo[1,5-a][1,3,5]triazines have been extensively studied, offering insights into their chemical properties and potential applications in drug design and development (Mojzych et al., 2005).

Reactivity and Chemical Transformations

Research has also delved into the reactivity and chemical transformations of pyrazolo[1,5-a][1,3,5]triazines, enhancing understanding of their potential in various chemical and pharmaceutical applications (Mironovich & Shcherbinin, 2014).

Hydrogen Bonding and Molecular Interactions

Studies on the hydrogen bonding and molecular interactions of pyrazolo[1,5-a][1,3,5]triazines provide insights into their potential interactions in biological systems, which is crucial for drug development (Insuasty et al., 2006).